Cas no 52606-07-2 (5-bromo-2,4-dimethoxy-pyridine)

• Product Name: 5-bromo-2,4-dimethoxy-pyridine
• CAS No: 52606-07-2
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• MDL: MFCD14705145
• CID: 1584149
• PubChem ID: 18788708
• Update Time: 2025-11-02

5-bromo-2,4-dimethoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-bromo-2,4-dimethoxy-
• 5-BROMO-2,4-DIMETHOXYPYRIDINE
• 5-bromo-2,4-dimethoxy-pyridine
• MFCD14705145
• AB70587
• IRLDCGSNDXFFQH-UHFFFAOYSA-N
• CCA60607
• AKOS024219997
• AS-30951
• DTXSID90596285
• DB-100188
• 52606-07-2
• CS-D0193
• EN300-106497
• SCHEMBL3573917

• MDL： MFCD14705145
• Inchi： 1S/C7H8BrNO2/c1-10-6-3-7(11-2)9-4-5(6)8/h3-4H,1-2H3
• InChI Key： IRLDCGSNDXFFQH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1OC)OC

Computed Properties

• Exact Mass: 216.97384
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-bromo-2,4-dimethoxy-pyridine

5-Bromo-2,4-dimethoxy-pyridine (CAS No. 52606-07-2): A Versatile Building Block in Modern Organic Synthesis

5-Bromo-2,4-dimethoxy-pyridine (CAS No. 52606-07-2) is a highly functionalized pyridine derivative that has gained significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its bromine and methoxy substituents, serves as a critical intermediate in the synthesis of complex molecules. Its unique structural features make it a valuable tool for researchers exploring heterocyclic chemistry, medicinal chemistry, and material science.

The growing interest in 5-bromo-2,4-dimethoxy-pyridine is driven by its applications in the development of drug candidates and agrochemicals. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such building blocks. Researchers frequently search for terms like "5-bromo-2,4-dimethoxy-pyridine synthesis", "CAS 52606-07-2 applications", and "pyridine derivatives in pharmaceuticals", reflecting the compound's relevance in cutting-edge scientific inquiries.

One of the key advantages of 5-bromo-2,4-dimethoxy-pyridine is its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in kinase inhibitors and antiviral agents. The compound's electron-rich pyridine core also facilitates its use in catalysis and ligand design, making it a versatile scaffold for innovation.

In addition to its pharmaceutical applications, 5-bromo-2,4-dimethoxy-pyridine is explored in material science for the development of organic semiconductors and light-emitting diodes (LEDs). The demand for sustainable materials has led to increased research into pyridine-based compounds, with this derivative offering tunable electronic properties. Searches for "pyridine derivatives in OLEDs" and "CAS 52606-07-2 material applications" underscore its interdisciplinary significance.

From a synthetic perspective, the preparation of 5-bromo-2,4-dimethoxy-pyridine often involves regioselective bromination of dimethoxypyridine precursors. Modern techniques, such as flow chemistry and microwave-assisted synthesis, have improved the efficiency of its production. These advancements align with the broader shift toward sustainable synthesis, a topic frequently queried in academic and industrial settings.

In conclusion, 5-bromo-2,4-dimethoxy-pyridine (CAS No. 52606-07-2) stands as a cornerstone in contemporary chemical research. Its multifaceted applications—from drug development to advanced materials—highlight its enduring value. As the scientific community continues to prioritize innovation and sustainability, this compound will undoubtedly remain a focal point of exploration and discovery.